2-(isocyanatomethyl)oxane
Description
“2-(isocyanatomethyl)oxane” is a chemical compound with the molecular formula C7H11NO2 and a molecular weight of 141.17 . It is also known by the synonym "2H-Pyran, tetrahydro-2-(isocyanatomethyl)-" .
Physical And Chemical Properties Analysis
The boiling point of “2-(isocyanatomethyl)oxane” is predicted to be 216.4±13.0 °C, and its density is predicted to be 1.12±0.1 g/cm3 .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(isocyanatomethyl)oxane can be achieved through a two-step process involving the reaction of epichlorohydrin with sodium azide followed by the reaction of the resulting aziridine with phosgene.", "Starting Materials": [ "Epichlorohydrin", "Sodium azide", "Phosgene" ], "Reaction": [ "Step 1: Epichlorohydrin is reacted with sodium azide in the presence of a solvent such as dimethylformamide (DMF) to form the corresponding aziridine intermediate.", "Step 2: The aziridine intermediate is then reacted with phosgene in the presence of a base such as triethylamine to form 2-(isocyanatomethyl)oxane." ] } | |
CAS RN |
1340429-89-1 |
Product Name |
2-(isocyanatomethyl)oxane |
Molecular Formula |
C7H11NO2 |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
